Cas no 904824-69-7 (N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 904824-69-7
• MF: C₂₄H₂₆N₄O₃S
• MW: 450.553244113922
• CID: 6025129
• PubChem ID: 22576139
• Update Time: 2025-08-05

N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 2-Naphthalenesulfonamide, 5,6,7,8-tetrahydro-N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-
• N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• F2588-0214
• CID 22576139
• N-(3-(6-morpholinopyridazin-3-yl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• AKOS002066538
• CCG-190595
• 904824-69-7

• Inchi： 1S/C24H26N4O3S/c29-32(30,22-9-8-18-4-1-2-5-19(18)17-22)27-21-7-3-6-20(16-21)23-10-11-24(26-25-23)28-12-14-31-15-13-28/h3,6-11,16-17,27H,1-2,4-5,12-15H2
• InChI Key： UMIRHNGUSHGHSS-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NC1=CC=CC(C2=NN=C(N3CCOCC3)C=C2)=C1)(=O)=O

Computed Properties

• Exact Mass: 450.17256188g/mol
• Monoisotopic Mass: 450.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 720.6±70.0 °C(Predicted)
• pka: 8.13±0.20(Predicted)

Additional information on N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Introduction to N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 904824-69-7)

N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 904824-69-7) is a complex organic compound with significant potential in the field of drug discovery and development. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals due to their ability to modulate various biological targets. The molecule incorporates a pyridazine ring substituted with a morpholine group and a tetralin (tetrahydronaphthalene) moiety linked via a sulfonamide group. Such structural features make it an intriguing candidate for exploring its pharmacological properties.

The pyridazine ring in the molecule is a key structural element that contributes to its electronic properties and potential interactions with biological targets. Pyridazine derivatives are known for their ability to act as ligands in metalloenzyme inhibition or as scaffolds for designing kinase inhibitors. The morpholine group attached to the pyridazine ring adds further complexity to the molecule by introducing a nitrogen-containing heterocycle, which can enhance solubility and bioavailability. Morpholine-containing compounds are frequently encountered in medicinal chemistry due to their favorable pharmacokinetic profiles.

The tetralin moiety (5,6,7,8-tetrahydronaphthalene) serves as a rigid hydrophobic core that can potentially interact with protein pockets through hydrophobic interactions. This structural feature is often exploited in drug design to improve binding affinity and selectivity. The sulfonamide group acts as a linker between the pyridazine-morpholine unit and the tetralin core, playing a critical role in maintaining the overall conformation of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological targets of N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide with greater accuracy. Molecular docking studies suggest that this compound may exhibit inhibitory activity against certain kinases or proteases, which are implicated in various disease states such as cancer and inflammatory disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of the pyridazine derivative substituted with a morpholine group. This intermediate is then coupled with the tetralin-based sulfonamide moiety using appropriate coupling agents under optimized conditions. The entire synthesis process requires meticulous control over reaction conditions to ensure high yield and purity of the final product.

Preclinical studies on this compound have shown promising results in vitro, particularly in terms of its ability to inhibit specific enzymatic activities. However, further research is needed to evaluate its pharmacokinetic properties, toxicity profile, and efficacy in animal models. These studies will be crucial in determining whether this compound can progress to clinical trials and ultimately find its way into therapeutic applications.

Given its unique structural features and potential biological activity, N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide represents an exciting lead compound for drug discovery efforts. Its development could pave the way for novel therapeutic strategies targeting diseases where current treatments are limited or ineffective.